Cas no 284462-84-6 (4-(4-Methanesulfonylphenoxy)aniline)

4-(4-Methanesulfonylphenoxy)aniline is a specialized aromatic amine derivative featuring a methanesulfonylphenoxy substituent. This compound is of interest in synthetic organic chemistry due to its bifunctional structure, which includes both an aniline group and a sulfone moiety, enabling its use as a versatile intermediate in pharmaceutical and agrochemical applications. The electron-withdrawing sulfonyl group enhances reactivity in electrophilic substitution reactions, while the phenoxy bridge provides structural flexibility. Its well-defined chemical properties make it suitable for the development of advanced materials and bioactive molecules. High purity and stability under standard conditions further support its utility in research and industrial synthesis.
4-(4-Methanesulfonylphenoxy)aniline structure
284462-84-6 structure
Product Name:4-(4-Methanesulfonylphenoxy)aniline
CAS No:284462-84-6
MF:C13H13NO3S
MW:263.312222242355
CID:1434554
PubChem ID:23023072
Update Time:2025-05-28

4-(4-Methanesulfonylphenoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[4-(methylsulfonyl)phenoxy]-
    • AKOS009989318
    • 4-(4-methylsulfonylphenoxy)aniline
    • SCHEMBL178009
    • 4-[4-(Methylsulfonyl)phenoxy]benzenamine
    • 284462-84-6
    • YLPRHFLWIYEAGT-UHFFFAOYSA-N
    • EN300-65382
    • CS-0256847
    • 4-(4-Methanesulfonyl-phenoxy)phenylamine
    • DB-184572
    • Z448253026
    • 4-(4-(Methylsulfonyl)phenoxy)aniline
    • 4-(4-methanesulfonylphenoxy)aniline
    • 4-(4-methanesulfonylphenoxy)-phenylamine
    • 4-(4-Methanesulfonylphenoxy)aniline
    • Inchi: 1S/C13H13NO3S/c1-18(15,16)13-8-6-12(7-9-13)17-11-4-2-10(14)3-5-11/h2-9H,14H2,1H3
    • InChI Key: YLPRHFLWIYEAGT-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=CC=1)OC1C=CC(=CC=1)N)(=O)=O

Computed Properties

  • Exact Mass: 263.06169
  • Monoisotopic Mass: 263.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 77.8A^2

Experimental Properties

  • PSA: 69.39

4-(4-Methanesulfonylphenoxy)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B489563-10mg
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